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Compound of Interest

Compound Name: Fmoc-Met-OH

Cat. No.: B557415 Get Quote

An In-depth Overview of the Properties, Synthesis, and Biological Significance of N-α-Fmoc-L-

methionine

Fmoc-Met-OH, or N-α-(9-Fluorenylmethoxycarbonyl)-L-methionine, is a pivotal amino acid

derivative extensively utilized in solid-phase peptide synthesis (SPPS). Its unique properties,

particularly the susceptibility of the methionine side chain to oxidation, present both challenges

and opportunities in the synthesis of peptides for research, diagnostics, and therapeutic

development. This technical guide provides a comprehensive overview of the chemical and

physical properties of Fmoc-Met-OH, detailed experimental protocols for its use in peptide

synthesis, and an exploration of the role of methionine in biological signaling pathways.

Core Properties of Fmoc-Met-OH
Fmoc-Met-OH is a white to off-white powder that is a standard building block for incorporating

methionine residues into synthetic peptides using the Fmoc-based solid-phase synthesis

strategy.[1][2][3][4] The fluorenylmethoxycarbonyl (Fmoc) protecting group on the alpha-amino

group is base-labile, allowing for its selective removal under mild conditions that do not affect

the acid-labile side-chain protecting groups of other amino acids or the peptide-resin linkage.[5]
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A summary of the key quantitative data for Fmoc-Met-OH is presented in the tables below for

easy reference and comparison.

Identifier Value Reference

CAS Number 71989-28-1 [1][6]

Molecular Formula C₂₀H₂₁NO₄S [1][6]

Molecular Weight 371.45 g/mol [1][6]

Physical Property Value Reference

Appearance White to off-white powder [7]

Melting Point 121-123 °C

Optical Rotation [α]20/D -29.5 ± 1.5°, c = 1% in DMF

Solubility Soluble in DMF

Spectroscopic Data Description Reference

¹H NMR
Spectra available from various

sources.
[2][8]

¹³C NMR
Spectra available from various

sources.
[2][9]

Infrared (IR)
Spectra available for Fmoc-

Met(O2)-OH.
[10]

Mass Spectrometry
Consistent with the molecular

weight.
[7]
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The incorporation of Fmoc-Met-OH into a peptide sequence follows the general cycle of Fmoc-

based solid-phase peptide synthesis (SPPS). However, special considerations are necessary

to address the potential oxidation of the methionine thioether side chain.

Standard Fmoc-SPPS Cycle
The synthesis involves the sequential addition of amino acids to a growing peptide chain

attached to a solid support (resin). The general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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